1-(5-Methoxypyridin-2-YL)piperidine-4-carboxylic acid

• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 1-(5-methoxypyridin-2-yl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C12H16N2O3/c1-17-10-2-3-11(13-8-10)14-6-4-9(5-7-14)12(15)16/h2-3,8-9H,4-7H2,1H3,(H,15,16)
• InChI Key: YZDSIZCSWPDTKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C=C1)N2CCC(CC2)C(=O)O

Description

1-(5-Methoxypyridin-2-YL)piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 5′-Methoxy-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-carboxylic acid ethyl ester (0.17 g, 0.64 mmol) in 5 mL of THF/MeOH/H2O (1/1/1) was added LiOH.H2O (54 mg, 1.28 mmol). After 3 hours, the reaction was concentrated under vacuo, taken up in EtOAc, washed with aq. NH4Cl. The organic phase was dried over Na2SO4, and concentrated under vacuo to yield 60 mg (39%) of the title product as a light brown solid. ES-MS m/e: 235.1 (M−H+).